Cas no 1172383-68-4 (3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione)

• Product Name: 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• CAS No: 1172383-68-4
• MF: C₁₇H₁₃ClN₄O₃
• MW: 356.766g/mol
• CID: 5389606
• Update Time: 2025-06-20

3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• 1-(4-chlorophenyl)-5-(3-methoxyphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione

• Inchi： 1S/C17H13ClN4O3/c1-25-13-4-2-3-12(9-13)21-16(23)14-15(17(21)24)22(20-19-14)11-7-5-10(18)6-8-11/h2-9,14-15H,1H3
• InChI Key： DPSFPTRORFQEDU-UHFFFAOYSA-N
• SMILES： N1C2C(=O)N(C3=CC=CC(OC)=C3)C(=O)C2N(C2=CC=C(Cl)C=C2)N=1

Computed Properties

• Exact Mass: 356.068
• Monoisotopic Mass: 356.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione

3-(4-Chlorophenyl)-5-(3-Methoxyphenyl)-3a,6a-Dihydropyrrolo[3,4-d]Triazole-4,6-Dione: A Comprehensive Overview

3-(4-Chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione (CAS No. 1172383-68-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[3,4-d]triazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione is characterized by a fused heterocyclic ring system with specific substituents. The presence of a chlorophenyl group and a methoxyphenyl group imparts unique chemical and biological properties to the molecule. These substituents are crucial for the compound's pharmacological activity and have been the focus of numerous studies aimed at understanding their role in various biological processes.

Recent research has highlighted the potential of 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione as a potent inhibitor of specific enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione has shown significant anticancer activity. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further investigating the potential use of 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione as an anticancer agent.

The synthesis of 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate chloroaniline derivative with a methoxybenzaldehyde followed by cyclization under specific conditions to form the desired pyrrolo[3,4-d]triazole framework. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione. These studies have shown that the compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

In conclusion, 3-(4-chlorophenyl)-5-(3-methoxyphenyl)-pyrrolo[700">700,700-d]triazole-700,700-dione (CAS No. 1172,700-700-700) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new drugs for treating inflammatory diseases and cancer.